Cas no 1018143-09-3 (1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e)

1-(4-Chloro-2-nitrophenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazole is a heterocyclic compound featuring a chloro-nitro-substituted phenyl ring and a trifluoromethyl indazole core. Its unique structure confers high reactivity and selectivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups (chloro, nitro, and trifluoromethyl) enhances its utility in nucleophilic substitution and cross-coupling reactions. The tetrahydroindazole moiety contributes to its stability and potential biological activity. This compound is particularly suited for applications requiring precise functionalization, such as drug discovery or specialty chemical development. Its well-defined synthetic pathway ensures consistent purity and scalability for industrial use.

1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e structure

1018143-09-3 structure

Product Name:1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e

CAS No:1018143-09-3

MF:C₁₄H₁₁ClF₃N₃O₂

MW:345.704252481461

CID:3159151

PubChem ID:25247742

Update Time:2025-06-09

1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e
- STK352037
- 1-(4-chloro-2-nitrophenyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
- 1018143-09-3
- AKOS005168011
- AKOS015922442
- Inchi： 1S/C14H11ClF3N3O2/c15-8-5-6-11(12(7-8)21(22)23)20-10-4-2-1-3-9(10)13(19-20)14(16,17)18/h5-7H,1-4H2
- InChI Key： NIDPRNABZPSYMW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])N1C2CCCCC=2C(C(F)(F)F)=N1

Computed Properties

Exact Mass: 345.049189g/mol
Monoisotopic Mass: 345.049189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 345.7g/mol
XLogP3: 4.5
Topological Polar Surface Area: 63.6Å²

1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM234666-5g	1-(4-Chloro-2-nitrophenyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole	1018143-09-3	97%	5g	$407	2021-08-04
Chemenu	CM234666-10g	1-(4-Chloro-2-nitrophenyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole	1018143-09-3	97%	10g	$683	2021-08-04
Chemenu	CM234666-1g	1-(4-Chloro-2-nitrophenyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole	1018143-09-3	97%	1g	$160	2023-02-03
Chemenu	CM234666-5g	1-(4-Chloro-2-nitrophenyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole	1018143-09-3	97%	5g	$479	2023-02-03